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Abstract
This application note provides a validated protocol for the in vivo administration of SU 4984, a

potent small-molecule inhibitor of Fibroblast Growth Factor Receptor 1 (FGFR1) and Vascular

Endothelial Growth Factor Receptor 2 (VEGFR2/Flk-1). Due to the compound's high

lipophilicity and specific pharmacokinetic profile, standard aqueous formulations are

insufficient. This guide details a specialized vehicle formulation, a daily dosing regimen (25–50

mg/kg), and a monitoring framework designed to maximize tumor growth inhibition while

minimizing vehicle-induced toxicity in mouse xenograft models.

Mechanism of Action & Rationale
SU 4984 functions as an ATP-competitive inhibitor. It binds to the intracellular catalytic domain

of receptor tyrosine kinases (RTKs), specifically FGFR1 and VEGFR2. By preventing ATP

binding, SU 4984 blocks the autophosphorylation of the receptor, thereby severing the

downstream signaling cascades (RAS/MAPK and PI3K/Akt) responsible for tumor

angiogenesis and proliferation.
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The following diagram illustrates the specific intervention point of SU 4984 within the receptor

tyrosine kinase signaling network.
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Figure 1: Mechanism of Action. SU 4984 competitively inhibits the ATP-binding pocket of

FGFR1 and VEGFR2, preventing downstream angiogenic signaling.

Pre-Clinical Formulation Strategy (Critical)
SU 4984 is highly hydrophobic. Attempting to dissolve it directly in saline or PBS will result in

precipitation, inconsistent dosing, and potential embolism in subject animals. The following "co-

solvent" formulation is field-proven for indolinone-based TKIs.

Validated Vehicle Recipe
Stock Solution (200x):

Dissolve SU 4984 powder in 100% DMSO (Dimethyl Sulfoxide) to a concentration of 25

mg/mL.

Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

Working Solution (For Injection): Prepare fresh daily. Do not store the diluted working solution.

Target Dose: 50 mg/kg

Injection Volume: 100 µL per 20g mouse (5 mL/kg)

Component Volume Fraction Function

DMSO Stock (containing drug) 10% Solubilizer

Cremophor EL (or Tween 80) 10% Surfactant/Emulsifier

Sterile Saline (0.9% NaCl) 80% Carrier

Preparation Steps:

Thaw the DMSO stock solution.

Add the required volume of Cremophor EL (or Tween 80) to the DMSO stock and vortex

vigorously for 30 seconds. Note: The mixture will be viscous.
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Slowly add the Sterile Saline while vortexing continuously.

Result: A clear to slightly opalescent micro-emulsion. If precipitation occurs, sonicate for 5

minutes at 37°C.

In Vivo Dosing Protocol
This protocol is optimized for subcutaneous xenograft models (e.g., C6 glioma, SF763, or

prostate cancer models) in athymic nude mice (nu/nu).
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Figure 2: Experimental Workflow. From cell expansion to study termination.

Step-by-Step Procedure
1. Inoculation:

Inject

to

tumor cells (suspended in 100 µL PBS/Matrigel 1:1) subcutaneously into the right flank of the
mouse.

2. Randomization:

Monitor tumor growth using calipers.

Begin treatment when tumors reach a mean volume of 100–200 mm³.
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Randomize mice into two groups (n=10 recommended):

Group A (Control): Vehicle only (10% DMSO / 10% Cremophor / 80% Saline).

Group B (Treatment): SU 4984 (50 mg/kg/day).

3. Administration:

Route: Intraperitoneal (IP) injection.

Frequency: Once daily (QD) for 21 days.

Timing: Administer at the same time each day (e.g., 09:00 AM) to maintain steady-state

plasma levels, as SU 4984 has a relatively short half-life in rodents.

4. Monitoring & Endpoints:

Tumor Volume: Measure length (L) and width (W) every 2 days.

Formula:

Toxicity: Weigh mice daily.

Stop Rule: If body weight loss exceeds 15% of initial weight, suspend dosing until

recovery.

Data Presentation & Analysis
Organize your raw data into the following structure for analysis. A significant reduction in Tumor

Volume (TV) in Group B compared to Group A indicates efficacy.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1233638/docs?utm_src=pdf-body#application-note-su-4984-dosing-schedule-and-protocol-for-mouse-xenograft-models
https://www.benchchem.com/product/b1233638/docs?utm_src=pdf-body#application-note-su-4984-dosing-schedule-and-protocol-for-mouse-xenograft-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233638?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Day Group
Mouse
ID

Body
Weight
(g)

Length
(mm)

Width
(mm)

Tumor
Volume
(mm³)

% TGI*

0 Control C1 22.1 6.0 5.5 90.75 -

0 Treated T1 21.9 6.1 5.4 88.93 -

... ... ... ... ... ... ... ...

21 Control C1 24.5 12.0 10.0 600.0 -

21 Treated T1 23.0 8.0 7.0 196.0 67%

*TGI (Tumor Growth Inhibition) =

Troubleshooting & Optimization
Precipitation in Syringe: SU 4984 is prone to crashing out of solution. Keep the working

solution at room temperature (20-25°C) during dosing. Do not refrigerate the diluted working

solution.

Peritonitis: Repeated IP injections of Cremophor can cause peritoneal inflammation. If

observed, switch to a 10% DMSO / 40% PEG400 / 50% Water vehicle, which is often better

tolerated for long-term studies.

Dose Escalation: If 50 mg/kg is toxic (weight loss >15%), reduce dose to 25 mg/kg QD.

Efficacy is often retained at lower doses due to the high potency against VEGFR2.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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